Cas no 866340-54-7 (6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866340-54-7
• MF: C₂₆H₂₄FNO₅S
• MW: 481.535869598389
• CID: 6308688
• PubChem ID: 2135114
• Update Time: 2025-08-05

6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• 866340-54-7
• AKOS001838874
• F1602-0169
• 6-ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-fluorophenyl)methyl]quinolin-4-one
• 6-ethoxy-3-((4-ethoxyphenyl)sulfonyl)-1-(4-fluorobenzyl)quinolin-4(1H)-one
• 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H24FNO5S/c1-3-32-20-9-12-22(13-10-20)34(30,31)25-17-28(16-18-5-7-19(27)8-6-18)24-14-11-21(33-4-2)15-23(24)26(25)29/h5-15,17H,3-4,16H2,1-2H3
• InChI Key： LBZGHJKAWHHVSH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC(=CC=1)F)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 481.13592220g/mol
• Monoisotopic Mass: 481.13592220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

Professional Introduction to Compound with CAS No. 866340-54-7 and Product Name: 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

The compound with the CAS number 866340-54-7 and the product name 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including ethoxy, sulfonyl, and fluorophenyl moieties, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of 1,4-dihydroquinolin-4-one derivatives in medicinal chemistry. These compounds are known for their broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in the molecule under discussion, particularly the 6-ethoxy and 4-fluorophenylmethyl groups, has been strategically designed to enhance its pharmacological efficacy. This design approach aligns with the growing trend in drug development towards rational molecular design, leveraging structural modifications to optimize biological outcomes.

The sulfonyl group at the 3-position of the quinoline scaffold is another critical feature that contributes to the compound's potential therapeutic value. Sulfonyl derivatives are well-documented for their role in modulating various biological pathways. For instance, sulfonylureas are widely used as antidiabetic agents due to their ability to enhance insulin secretion. In a similar vein, sulfonyl-containing compounds have shown promise in targeting enzymes involved in cancer progression. The integration of this group into the 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one structure may confer similar benefits, making it a valuable candidate for further investigation.

Advances in computational chemistry and molecular modeling have played a pivotal role in understanding the interactions between this compound and biological targets. These tools have enabled researchers to predict binding affinities and identify potential mechanisms of action with high precision. For example, molecular docking studies have suggested that the fluorophenylmethyl group may interact with specific amino acid residues in protein targets, thereby modulating their activity. Such insights are crucial for guiding experimental validation and optimizing lead compounds for clinical development.

The synthesis of complex molecules like 6-ethoxy-3-(4-ethoxybenzenesulfonyl)-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one requires meticulous planning and expertise in organic synthesis. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have significantly improved the efficiency of these processes. These advancements not only reduce costs but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

In conclusion, the compound with CAS no. 866340-54-7 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing unmet medical needs.